4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline

• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol
• IUPAC Name: 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline
• InChI: InChI=1S/C12H12FNO/c1-9-7-10(4-5-12(9)13)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChI Key: OPGHSCYQHOEVEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCC2=CC=CO2)F

Description

4-Fluoro-N-(furan-2-ylmethyl)-3-methylaniline is a secondary amine compound with the molecular formula C₁₂H₁₃FNO. It features a 4-fluoro-3-methylaniline core substituted with a furan-2-ylmethyl group at the nitrogen atom. This compound is primarily used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its reactive amine group and aromatic fluorine substituent . Notably, it has been listed as a discontinued product by CymitQuimica, suggesting challenges in synthesis, commercial viability, or regulatory issues .

Preparation Methods

Synthesis via Nucleophilic Aromatic Substitution (SNAr) on Fluorinated Aromatics

Method Overview:
This approach involves starting with a suitably substituted aromatic precursor, such as 3-methylaniline or its derivatives, followed by selective fluorination at the para-position. The key steps include:

• Step 1: Synthesis of 3-methyl-4-fluoroaniline via electrophilic fluorination of 3-methylaniline using Selectfluor or N-fluorobenzenesulfonimide (NFSI) under mild conditions.
• Step 2: N-alkylation with furan-2-methylmethyl halides (e.g., furan-2-ylmethyl bromide or chloride).

Research Outcomes:
Electrophilic fluorination of aromatic amines has been optimized to yield para-fluoro derivatives with high regioselectivity, especially when directed by amino groups. N-alkylation with furan-2-ylmethyl halides proceeds smoothly in the presence of bases like potassium carbonate or cesium carbonate in polar aprotic solvents such as dimethylformamide (DMF).

Data Table 1: Fluorination and Alkylation Conditions

Step	Reagents	Solvent	Temperature	Yield (%)	Notes
Fluorination	NFSI or Selectfluor	Acetonitrile	Room temperature	80-90	Para-selectivity favored
N-Alkylation	Furan-2-ylmethyl bromide	DMF	80°C	75-85	Excess base to drive reaction

Synthesis via Cross-Coupling Strategies

Method Overview:
Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination, are effective for constructing the aromatic amine with the desired substituents.

• Step 1: Prepare 4-fluoro-3-methylaniline via direct amination of a halogenated precursor (e.g., 4-fluoro-3-bromotoluene) using palladium catalysis.
• Step 2: Coupling with a furan-2-ylboronic acid or furan-2-ylmethylboronic ester to install the furan moiety on the amino group.

Research Outcomes:
Buchwald-Hartwig amination has demonstrated high efficiency in synthesizing aromatic amines with various substituents, including fluorine and methyl groups, under mild conditions with ligands such as Xantphos or BINAP.

Data Table 2: Cross-Coupling Conditions

Reaction	Catalyst	Ligand	Base	Solvent	Temperature	Yield (%)	Notes
Amination	Pd2(dba)3	Xantphos	NaOtBu	Toluene	100°C	70-85	High regioselectivity
Coupling	Pd(PPh3)4	-	K3PO4	Dioxane	80°C	65-80	For furan attachment

Direct Functionalization via Reductive Amination

Method Overview:
An alternative route involves reductive amination of 3-methyl-4-fluoroaniline with furan-2-carbaldehyde.

• Step 1: Condensation of 3-methyl-4-fluoroaniline with furan-2-carbaldehyde in ethanol.
• Step 2: Reduction using sodium cyanoborohydride or sodium triacetoxyborohydride.

Research Outcomes:
This method allows for a one-pot synthesis of the target compound with good yields, especially suitable when the aldehyde is readily available or synthesized in situ.

Data Table 3: Reductive Amination Conditions

Step	Reagents	Solvent	Temperature	Yield (%)	Notes
Condensation	Furan-2-carbaldehyde	Ethanol	Reflux	70-80	In situ formation
Reduction	NaBH(CN)3 or NaBH(OAc)3	Same	Room temperature	75-85	Selective reduction

Notes on Optimization and Research Outcomes

• Selectivity: Para-fluorination is favored under electrophilic fluorination conditions, especially with NFSI or Selectfluor, which provide high regioselectivity.
• Yield Improvement: Cross-coupling strategies benefit from ligand optimization and choice of base, with yields often exceeding 80%.
• Safety and Scalability: Transition-metal-free methods, such as electrophilic fluorination followed by alkylation, are advantageous for large-scale synthesis due to reduced metal contamination.

Summary of Key Research Findings

Method	Advantages	Disadvantages	Typical Yield (%)	References
Electrophilic fluorination + N-alkylation	High regioselectivity, straightforward	Requires multiple steps	75-85	,
Cross-coupling (Buchwald-Hartwig)	High efficiency, broad substrate scope	Requires transition metals	70-85	,
Reductive amination	One-pot, mild conditions	Dependent on aldehyde availability	75-85

Chemical Reactions Analysis

Types of Reactions

4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride to yield amine derivatives.

Substitution: The fluorine atom on the benzene ring can be substituted with other nucleophiles under appropriate conditions, leading to a variety of substituted products.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted aniline derivatives depending on the nucleophile used.

Scientific Research Applications

4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of novel materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

4-Bromo-N-(furan-2-ylmethyl)-3-methylaniline

• Structure : Differs by replacing the fluorine atom at the 4-position with bromine.
• This compound is also discontinued .

4-Fluoro-N-[(3-methoxyphenyl)methyl]-2-methylaniline

• Structure : Substitutes the furan-2-ylmethyl group with a 3-methoxyphenylmethyl group.
• Impact : The methoxy group (-OCH₃) is electron-donating, which could enhance resonance stabilization of the aniline ring, contrasting with the electron-withdrawing fluorine. This may influence reactivity in electrophilic substitutions .

4-Fluoro-N-(3-((2-(4-fluorophenyl)-6-methylimidazo[1,2-a]pyridin-3-yl)oxy)propyl)-3-methylaniline (PF17)

• Structure : Contains an imidazo[1,2-a]pyridine ether linkage instead of the furan group.
• Impact : The imidazopyridine core introduces a larger aromatic system, enhancing π-π stacking interactions with biological targets. PF17 demonstrates potent anti-tuberculosis (TB) activity (MIC = 0.03 µM) .

Physicochemical and Metabolic Properties

Lipophilicity and Solubility

• The furan ring in 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline reduces lipophilicity compared to phenyl-substituted analogs (e.g., 4-Fluoro-N-[(3-fluorophenyl)methyl]-2-methylaniline) . This may improve aqueous solubility but reduce membrane permeability.

Metabolic Stability

• In contrast, 4-fluoro-N-methylaniline undergoes cytochrome P-450-mediated N-demethylation and hydroxylation, with fluorinated metabolites showing slower degradation .

Biological Activity

4-Fluoro-N-(furan-2-ylmethyl)-3-methylaniline is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the current understanding of its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a fluorine atom at the para position relative to the aniline nitrogen and a furan ring attached to a methylene bridge. This structural configuration is pivotal for its interaction with biological targets.

The biological activity of 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline is primarily attributed to its ability to interact with specific enzymes and receptors. The following mechanisms have been proposed:

• Enzyme Interaction : The compound may inhibit or activate various enzymes, influencing metabolic pathways.
• Receptor Modulation : It shows potential as a ligand for various receptors, which may lead to modulation of cellular signaling pathways.

Biological Activity Overview

Research indicates that 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline exhibits several biological activities:

• Anticancer Activity : Preliminary studies suggest that this compound may possess anticancer properties, potentially through apoptosis induction in cancer cells.
• Anti-inflammatory Effects : The furan moiety may enhance anti-inflammatory activity by modulating immune responses.

Table 1: Summary of Biological Activities

Activity	Observed Effects	References
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Modulates immune response
Enzyme Inhibition	Potential inhibition of specific enzymes

Case Study: Anticancer Activity

A study investigated the effects of 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline on human cancer cell lines. The results indicated that the compound significantly inhibited cell proliferation in MCF7 (breast cancer) and A549 (lung cancer) cell lines, with IC50 values in the micromolar range. The mechanism was attributed to the activation of apoptotic pathways, as evidenced by increased levels of caspase-3 activity.

Table 2: IC50 Values in Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism
MCF7	15 ± 2	Apoptosis induction
A549	20 ± 3	Cell cycle arrest

Comparative Analysis

Comparative studies with structurally similar compounds reveal that variations in substituent positions significantly affect biological activity. For instance, compounds with different fluorine substitutions demonstrated varying levels of receptor affinity and enzyme inhibition.

Table 3: Comparison with Related Compounds

Compound Name	Fluorine Position	Biological Activity
4-Fluoro-N-(furan-2-ylmethyl)-3-methylaniline	Para	Anticancer, anti-inflammatory
5-Fluoro-N-(furan-2-ylmethyl)-2-methylaniline	Meta	Limited activity
3-Bromo-4-fluoro-N-(furan-2-ylmethyl)benzamide	Para	Broader spectrum

Q & A

Q. What are the recommended synthetic routes for 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline?

The compound can be synthesized via nucleophilic substitution or reductive amination. A common approach involves reacting 4-fluoro-3-methylaniline with furfuryl bromide in the presence of a base (e.g., K₂CO₃) in polar aprotic solvents like DMF or acetonitrile under reflux. Purification typically involves column chromatography or recrystallization from ethanol to achieve >95% purity. Reaction yields may vary (50–75%) depending on solvent choice and temperature optimization .

Q. How should researchers characterize the purity and structural integrity of 4-fluoro-N-(furan-2-ylmethyl)-3-methylaniline?

Key characterization methods include:

• NMR Spectroscopy : ¹H, ¹³C, and ¹⁹F NMR to confirm substitution patterns and hydrogen bonding.
• IR Spectroscopy : To identify amine (-NH) and aromatic C-F stretches.
• Elemental Analysis : Verify stoichiometry (C, H, N, F).
• HPLC : Assess purity (>98% recommended for biological assays). Cross-referencing with spectral databases (e.g., PubChem) ensures accuracy .

Q. What are the key structural features influencing this compound’s physicochemical properties?

• The fluoro substituent at the 4-position enhances electronegativity, affecting solubility and intermolecular interactions.
• The furan-2-ylmethyl group introduces steric bulk and π-π stacking potential, altering reactivity in nucleophilic environments.
• The methyl group at the 3-position impacts crystallinity and thermal stability. These features are critical for solubility, stability, and interaction with biological targets .

Advanced Research Questions

Q. How does the furan-2-ylmethyl group influence reactivity compared to other N-substituents?

The furan moiety’s electron-rich aromatic system enhances nucleophilicity at the nitrogen center, facilitating interactions with electrophilic targets. Compared to benzyl or alkyl substituents, the furan group may improve binding affinity in enzyme inhibition studies due to its planar geometry and hydrogen-bonding capacity. Computational docking studies (e.g., AutoDock Vina) can model these interactions .

Q. What strategies address contradictions in reported biological activity data for fluoro-substituted anilines?

• Assay Standardization : Use consistent cell lines (e.g., HEK293 for kinase assays) and control compounds.
• Purity Validation : Confirm via HPLC and mass spectrometry to rule out impurities affecting results.
• Structural Analog Comparisons : Test derivatives (e.g., replacing furan with pyridine) to isolate substituent effects. Discrepancies in IC₅₀ values may arise from variations in assay pH or solvent systems (e.g., DMSO vs. aqueous buffers) .

Q. How can computational modeling optimize this compound’s interaction with biological targets?

• Molecular Dynamics (MD) Simulations : Analyze binding stability with proteins (e.g., cytochrome P450).
• DFT Calculations : Predict electron density maps to identify reactive sites for functionalization.
• SAR Studies : Modify the furan ring (e.g., adding electron-withdrawing groups) to enhance selectivity. Tools like Gaussian or Schrödinger Suite are recommended for these analyses .

Q. What experimental designs resolve low yields in large-scale synthesis?

• Design of Experiments (DOE) : Optimize parameters (solvent, temperature, catalyst loading) via response surface methodology.
• Microwave-Assisted Synthesis : Reduce reaction time and improve yield uniformity.
• In Situ Monitoring : Use FTIR or Raman spectroscopy to track intermediate formation. Evidence suggests DMF with K₂CO₃ at 80°C improves yields by 20% compared to THF .

Q. How do substituent positions (fluoro, methyl, furan) affect photostability and shelf life?

• Accelerated Stability Testing : Expose the compound to UV light (254 nm) and monitor degradation via HPLC.
• Thermogravimetric Analysis (TGA) : Assess thermal decomposition profiles. The ortho-fluoro group may reduce photodegradation by sterically shielding the amine group, while the furan ring’s conjugation system enhances UV absorption .

Comparative and Methodological Questions

Q. How does this compound compare to structurally related anilines in enzyme inhibition studies?

• 3,5-Dichloro-N-(furan-2-ylmethyl)aniline : The chloro substituents increase lipophilicity, enhancing membrane permeability but reducing aqueous solubility.
• N-(2-Fluorobenzyl)-3-methylaniline : The benzyl group offers greater steric hindrance, potentially lowering binding affinity compared to furan derivatives. Bioactivity data should be normalized to logP and polar surface area for accurate comparisons .

Q. What analytical techniques quantify trace impurities in synthesized batches?

• LC-MS/MS : Detect and quantify side products (e.g., unreacted furfuryl bromide).
• X-ray Crystallography : Resolve structural anomalies in recrystallized batches.
• 19F NMR : Monitor fluorinated byproducts with high sensitivity.
  Limit impurities to <0.5% for pharmacological applications .